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Compound of Interest

Compound Name: Timapiprant sodium

Cat. No.: B1683164 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential safety and

logistical information for the proper disposal of Timapiprant sodium, a potent and selective

DP2 receptor antagonist.

Timapiprant sodium, with the CAS Number 950688-14-9, requires careful management

throughout its lifecycle in the laboratory, including its ultimate disposal. Adherence to proper

procedures is crucial to protect personnel and the environment.

Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the substance's Safety

Data Sheet (SDS) and adhere to all institutional and local regulations regarding chemical

waste.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Use impervious gloves (e.g., nitrile rubber).

Body Protection: A lab coat or other protective clothing is required.

Respiratory Protection: If ventilation is inadequate or dust is generated, a NIOSH-approved

respirator should be used.
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Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure easy access to an eyewash station and safety shower.

Step-by-Step Disposal Procedure
The primary method for the disposal of Timapiprant sodium is through an approved

hazardous waste disposal program.

Segregation: Do not mix Timapiprant sodium with other waste materials unless specifically

instructed to do so by your institution's environmental health and safety (EHS) office.

Containerization:

Place waste Timapiprant sodium in a clearly labeled, sealed, and appropriate container.

The container must be compatible with the chemical properties of Timapiprant sodium.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name

("Timapiprant sodium"), and the CAS number (950688-14-9).

Indicate the approximate quantity of the waste.

Storage:

Store the sealed and labeled waste container in a designated, secure, and well-ventilated

hazardous waste accumulation area.

Keep away from incompatible materials.

Arranging for Disposal:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Do not attempt to dispose of Timapiprant sodium down the drain or in regular trash.
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Quantitative Data
Property Value

CAS Number 950688-14-9

Molecular Formula C₂₁H₁₆FN₂NaO₂

Molecular Weight 370.35 g/mol

Experimental Protocols Cited
This document does not cite specific experimental protocols but provides general safety and

disposal procedures based on standard laboratory practices for handling chemical compounds

of this nature. For detailed experimental methodologies involving Timapiprant sodium,

researchers should refer to peer-reviewed scientific literature.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Timapiprant sodium.
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Start: Timapiprant Sodium Waste Generated

Consult Safety Data Sheet (SDS) and Institutional Policies

Wear Appropriate Personal Protective Equipment (PPE)

Segregate Waste

Place in a Labeled, Sealed Container

Store in Designated Hazardous Waste Area

Contact Environmental Health & Safety (EHS) for Pickup

End: Proper Disposal Complete

Click to download full resolution via product page

Disposal Workflow for Timapiprant Sodium

To cite this document: BenchChem. [Proper Disposal of Timapiprant Sodium: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b1683164#timapiprant-sodium-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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